N-(2-ethoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide
• InChI: InChI=1S/C18H21N5O4S/c1-5-27-12-9-7-6-8-11(12)19-13(24)10-28-17-20-14-15(21(17)2)22(3)18(26)23(4)16(14)25/h6-9H,5,10H2,1-4H3,(H,19,24)
• InChI Key: QFEXWLBENJWZFL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(N2C)N(C(=O)N(C3=O)C)C
• Molecular Formula: C18H21N5O4S
• Molecular Weight: 403.5 g/mol

Description

N-(2-ethoxyphenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide, also known as ETP-46464, is a novel small molecule inhibitor that has been developed for the treatment of cancer. It belongs to the class of purine analogs and has shown promising results in preclinical studies.

Scientific Research Applications

Glutaminase Inhibitors for Cancer Therapy : Research on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, which share structural motifs with the query compound, focuses on inhibiting kidney-type glutaminase (GLS). This enzyme plays a crucial role in cancer cell metabolism, making its inhibition a target for cancer therapy. Some analogs demonstrated similar potency to BPTES, with improved drug-like properties, offering a pathway for developing new cancer therapeutics (Shukla et al., 2012).

Herbicide and Safener Synthesis : The synthesis and evaluation of herbicides like acetochlor and safeners for herbicides highlight the chemical's role in agricultural applications. These compounds are essential for controlling weed growth and protecting crops from herbicidal damage, respectively (Latli & Casida, 1995).

Antimicrobial Activities of Novel Compounds : The development of new compounds with potential antimicrobial properties, such as the synthesized 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones, demonstrates the ongoing search for effective treatments against resistant bacterial strains. These studies provide a foundation for further exploration into novel antimicrobials (Sharma, Sharma, & Rane, 2004).

Anticancer Drug Development : The research into novel antiarthritic agents with a 1,2-isothiazolidine-1,1-dioxide (gamma-sultam) skeleton reveals the compound's dual inhibitory effects on cyclooxygenase-2 and 5-lipoxygenase. Such compounds show promise in anticancer drug development due to their ability to suppress cytokine production without inducing ulcerogenic activities (Inagaki et al., 2000).